Cas no 2194901-25-0 (2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one)

• Product Name: 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one
• CAS No: 2194901-25-0
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 5339241
• Update Time: 2025-08-03

2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2-thienyl)-1-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]-
• 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one

• Inchi： 1S/C11H12N4OS/c16-11(6-10-2-1-5-17-10)14-7-9(8-14)15-12-3-4-13-15/h1-5,9H,6-8H2
• InChI Key： DXXPFCDLDIJRTJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(N2N=CC=N2)C1)CC1SC=CC=1

Additional information on 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one

Comprehensive Analysis of 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one (CAS No. 2194901-25-0)

The compound 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one (CAS No. 2194901-25-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thiophene ring with a 1,2,3-triazole moiety and an azetidine core, makes it a versatile intermediate for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold and its role in click chemistry reactions.

In recent years, the demand for heterocyclic compounds like 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one has surged due to their importance in developing targeted therapies and small-molecule drugs. The compound's CAS No. 2194901-25-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and bioconjugation studies. Its structural features align with current trends in fragment-based drug design, where researchers seek modular building blocks for optimizing drug candidates.

The thiophene component of this molecule contributes to its electron-rich aromatic system, which is valuable for π-stacking interactions in protein binding. Meanwhile, the 1,2,3-triazole ring offers excellent hydrogen-bonding capabilities and metabolic stability, addressing common challenges in drug bioavailability. These properties make CAS No. 2194901-25-0 particularly interesting for researchers working on central nervous system (CNS) drugs and anti-inflammatory agents, where such molecular features are often desirable.

Synthetic accessibility is another advantage of 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one. The compound can be prepared through efficient multicomponent reactions or copper-catalyzed azide-alkyne cycloaddition (CuAAC), which are cornerstone techniques in modern click chemistry. This synthetic flexibility answers the growing need for diverse chemical libraries in high-throughput screening campaigns, a topic frequently discussed in drug discovery forums and research publications.

From a materials science perspective, the azetidine ring in CAS No. 2194901-25-0 introduces interesting conformational constraints that can influence polymer properties when incorporated into advanced materials. Researchers exploring conductive polymers or photoactive materials often investigate such heterocyclic systems for their electronic and optical characteristics. The compound's balanced lipophilicity (LogP) and molecular weight also make it attractive for formulation scientists working on drug delivery systems.

Quality control of 2-(thiophen-2-yl)-1-3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylethan-1-one typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. These analytical protocols are crucial for researchers who frequently search for compound characterization methods and purity standards in pharmaceutical development. The compound's stability profile under various storage conditions is another practical consideration for laboratory use.

Looking forward, CAS No. 2194901-25-0 represents an exciting case study in structure-activity relationship (SAR) optimization. Its modular design allows for systematic exploration of pharmacophore variations, addressing current challenges in selective inhibitor development. As the pharmaceutical industry increasingly focuses on precision medicine, such versatile building blocks will likely play a pivotal role in creating the next generation of targeted therapeutics.